Cas no 1824465-44-2 (5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol)

• Product Name: 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol
• CAS No: 1824465-44-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5712149
• PubChem ID: 129981805
• Update Time: 2025-10-28

5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1582006
• 5-(AMINOMETHYL)-2,3-DIHYDRO-1-BENZOFURAN-7-OL
• 1824465-44-2
• 7-Benzofuranol, 5-(aminomethyl)-2,3-dihydro-
• 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol

• Inchi： 1S/C9H11NO2/c10-5-6-3-7-1-2-12-9(7)8(11)4-6/h3-4,11H,1-2,5,10H2
• InChI Key： FYQOPYDWNWAOSV-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(CN)C=C(C1=2)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 339.3±42.0 °C(Predicted)
• pka: 9.32±0.20(Predicted)

Additional information on 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol

Introduction to 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol (CAS No. 1824465-44-2)

5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol (CAS No. 1824465-44-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects.

The chemical structure of 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol features a benzofuran core with an aminomethyl group attached to the 5-position and a hydroxyl group at the 7-position. This specific arrangement of functional groups imparts the molecule with distinct chemical and biological properties, making it a valuable candidate for various drug discovery and development efforts.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant properties are attributed to the presence of the hydroxyl group, which can scavenge free radicals and protect cellular components from oxidative damage.

In addition to its antioxidant effects, 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol has shown promise in anti-inflammatory applications. A study conducted by a team of researchers at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity suggests that it could be a potential candidate for treating inflammatory conditions like arthritis and inflammatory bowel disease.

The neuroprotective potential of 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol has also been explored in preclinical studies. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress-induced cell death and improve cognitive function in animal models of Alzheimer's disease. The mechanism behind these neuroprotective effects is thought to involve the activation of signaling pathways that promote neuronal survival and repair.

Beyond its biological activities, the chemical stability and solubility properties of 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol are important considerations for its use in pharmaceutical formulations. Studies have shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Additionally, it has moderate solubility in water and organic solvents, which facilitates its incorporation into different dosage forms such as tablets, capsules, and injectable solutions.

The synthesis of 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol has been optimized through various methods to improve yield and purity. One common synthetic route involves the reaction of 7-hydroxybenzofuran with formaldehyde followed by reductive amination with ammonia or an amine derivative. This process yields high-purity product with minimal side reactions, making it suitable for large-scale production.

In conclusion, 5-(Aminomethyl)-2,3-dihydro-1-benzofuran-7-ol (CAS No. 1824465-44-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological activities such as antioxidant, anti-inflammatory, and neuroprotective effects. Ongoing research continues to explore its therapeutic potential and optimize its use in drug development pipelines.